methyl 2-(8-(((2-methoxy-2-oxoethyl)(phenethyl)amino)methyl)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetate

• IUPAC Name: methyl 2-[8-[[(2-methoxy-2-oxoethyl)-(2-phenylethyl)amino]methyl]-1,3-dimethyl-2,6-dioxopurin-7-yl]acetate
• InChI: InChI=1S/C22H27N5O6/c1-24-20-19(21(30)25(2)22(24)31)27(14-18(29)33-4)16(23-20)12-26(13-17(28)32-3)11-10-15-8-6-5-7-9-15/h5-9H,10-14H2,1-4H3
• InChI Key: YOAWKCGTDJFHQS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN(CCC3=CC=CC=C3)CC(=O)OC)CC(=O)OC
• Molecular Formula: C22H27N5O6
• Molecular Weight: 457.5 g/mol

Description

Methyl 2-(8-(((2-methoxy-2-oxoethyl)(phenethyl)amino)methyl)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetate is a useful research compound. Its molecular formula is C22H27N5O6 and its molecular weight is 457.487. The purity is usually 95%.
BenchChem offers high-quality methyl 2-(8-(((2-methoxy-2-oxoethyl)(phenethyl)amino)methyl)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-(8-(((2-methoxy-2-oxoethyl)(phenethyl)amino)methyl)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research in the field often focuses on the synthesis and structural characterization of novel compounds with potential applications in material science, pharmaceuticals, and chemical synthesis. For example, studies like the synthesis of various methyl-2[N-substituted-N-(2-hydroxyethyl)]amino-2-hydroxyacetates demonstrate methodologies for creating new molecules with potential applications in drug development or as intermediates in organic synthesis (Percino & Hernández, 2007).

Molecular Structure Investigation

Investigations into the molecular structure of synthesized compounds, such as using X-ray crystallography, are common to understand their chemical behavior and potential applications. For instance, studies on the crystal structure of specific methyl derivatives provide insights into their molecular interactions, stability, and potential for forming specific molecular assemblies (Mao et al., 2015).

Biological Activity

Compounds with unique structures are often evaluated for biological activity, which can lead to the development of new pharmaceuticals or chemical probes for biological research. Research into the antibacterial activity of specific methyl derivatives indicates the potential for discovering new antibiotics or antimicrobial agents (Karai et al., 2018).

Catalysis and Chemical Reactions

Some studies focus on the role of certain compounds in catalyzing chemical reactions, which is vital in developing new synthetic routes or improving existing ones. The examination of reactions involving similar compounds can reveal their utility as catalysts or reactants in organic synthesis (Sukhorukov et al., 2008).